Cas no 2287344-56-1 (3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287344-56-1
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 6259136
• PubChem ID: 137944965
• Update Time: 2025-10-30

3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287344-56-1
• EN300-6761928
• 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C12H14FN/c1-8-9(3-2-4-10(8)13)11-5-12(14,6-11)7-11/h2-4H,5-7,14H2,1H3
• InChI Key： PTGKMLZBNAZXKB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C12CC(C1)(C2)N

Computed Properties

• Exact Mass: 191.111027613g/mol
• Monoisotopic Mass: 191.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine

Introduction to 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287344-56-1)

3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287344-56-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds for drug discovery.

The bicyclo[1.1.1]pentane core of this molecule provides a rigid and compact structure, which can enhance the binding affinity and selectivity of the compound to specific biological targets. The presence of a fluorine atom and a methyl group on the phenyl ring further modulates its physicochemical properties, such as lipophilicity and electronic effects, which are crucial for optimizing its pharmacological profile.

Recent studies have explored the potential of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable application is its use as a lead compound for developing novel treatments for Alzheimer's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of Alzheimer's, such as acetylcholinesterase (AChE) and N-methyl-D-aspartate (NMDA) receptors.

In addition to its potential in neurodegenerative diseases, 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine have also been studied extensively. Its high lipophilicity allows for good membrane permeability, which is essential for achieving therapeutic concentrations at target sites. However, this property also necessitates careful consideration of potential off-target effects and toxicity profiles during drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine in various disease models. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacological properties and minimal adverse effects in preclinical studies.

From a synthetic perspective, the preparation of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine involves several steps, including the formation of the bicyclic core and subsequent functionalization with the substituted phenyl ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical agent.

In conclusion, 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287344-56-1) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting neurodegenerative diseases, cancer, and inflammatory disorders.